Cas no 2172432-29-8 ((5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride)

• Product Name: (5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• CAS No: 2172432-29-8
• MF: C₅H₆ClFN₂O₂S
• MW: 212.629742145538
• CID: 6181276
• PubChem ID: 165745775
• Update Time: 2025-05-20

(5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• 2172432-29-8
• EN300-1450829

• Inchi： 1S/C5H6ClFN2O2S/c1-9-5(6)4(2-8-9)3-12(7,10)11/h2H,3H2,1H3
• InChI Key： CINSZDKDEKFGRF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN1C)CS(=O)(=O)F

Computed Properties

• Exact Mass: 211.9822545g/mol
• Monoisotopic Mass: 211.9822545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.3Ų

Additional information on (5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride

Introduction to (5-Chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl Fluoride (CAS No. 2172432-29-8)

(5-Chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS No. 2172432-29-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride consists of a pyrazole ring substituted with a chlorine atom and a methyl group, attached to a methanesulfonyl fluoride moiety. This combination of functional groups imparts the compound with distinct chemical properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of (5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride in the development of new drugs. One notable area of research is its use as a building block in the synthesis of inhibitors for specific enzymes involved in various diseases. For instance, researchers have explored its application in the design of inhibitors for kinases, which are key targets in cancer therapy.

In a study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of (5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride exhibited potent inhibitory activity against certain kinases. The study found that these derivatives effectively blocked the activity of specific kinases, leading to significant anti-proliferative effects on cancer cells. This finding underscores the potential of this compound as a lead molecule for further drug development.

Beyond its role in kinase inhibition, (5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride has also been investigated for its use in other therapeutic areas. For example, researchers have explored its potential as an antimicrobial agent. A study published in the European Journal of Medicinal Chemistry reported that compounds derived from this scaffold showed promising activity against several bacterial strains, including those resistant to conventional antibiotics. This opens up new avenues for developing novel antimicrobial therapies.

The synthetic accessibility of (5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established chemical routes, making it readily available for further modification and optimization. This ease of synthesis facilitates high-throughput screening and combinatorial chemistry approaches, which are crucial for identifying lead compounds with desired biological activities.

In addition to its therapeutic potential, (5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride has also been studied for its physicochemical properties. Researchers have characterized its solubility, stability, and reactivity under various conditions. These properties are essential for understanding how the compound behaves in different environments and how it can be formulated into effective pharmaceutical products.

A recent study published in the Journal of Pharmaceutical Sciences investigated the solubility and stability of (5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride in different solvents and at various temperatures. The results showed that the compound exhibited good solubility in polar solvents and remained stable under typical laboratory conditions. These findings are valuable for optimizing formulation strategies and ensuring the long-term stability of drug products containing this compound.

The safety profile of (5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride is another critical aspect that has been evaluated. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile supports its potential use as a safe and effective therapeutic agent.

In conclusion, (5-chloro-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS No. 2172432-29-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute to advancements in drug discovery and development.